Cas no 1000343-00-9 (6-iodo-5-nitro-1H-Indole)

• Product Name: 6-iodo-5-nitro-1H-Indole
• CAS No: 1000343-00-9
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• CID: 2115430
• PubChem ID: 24729494
• Update Time: 2025-09-26

6-iodo-5-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 6-iodo-5-nitro-1H-Indole
• 6-IODO-5-NITROINDOLE
• DA-36107
• DTXSID50646816
• 1000343-00-9

• Inchi： 1S/C8H5IN2O2/c9-6-4-7-5(1-2-10-7)3-8(6)11(12)13/h1-4,10H
• InChI Key： HJQXXEIISYYSCQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC2C=CNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.93957Da
• Monoisotopic Mass: 287.93957Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų